2-Formyl-3-benzyloxy-6-methyl-pyran-4(1H)-one

• CAS No.: 216581-46-3
• Molecular Formula: C14H12O4
• Molecular Weight: 244.24 g/mol
• IUPAC Name: 6-methyl-4-oxo-3-phenylmethoxypyran-2-carbaldehyde
• InChI: InChI=1S/C14H12O4/c1-10-7-12(16)14(13(8-15)18-10)17-9-11-5-3-2-4-6-11/h2-8H,9H2,1H3
• InChI Key: QODDKYKRVSWARB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=O)C(=C(O1)C=O)OCC2=CC=CC=C2

Description

2-Formyl-3-benzyloxy-6-methyl-pyran-4(1H)-one is a useful research compound. Its molecular formula is C14H12O4 and its molecular weight is 244.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

To a solution of 2-hydroxymethyl-3-benzyloxy-6-methyl-pyran-4(1h)-one (5.28 g, 21.5 mmol, 1 eq) in 100 ml chloroform was added 27 ml of dimethyl sulfoxide and 18.5 ml of triethylamine and the reaction mixture was cooled with an ice-bath to an internal temperature of 3-5° C. Then sulfur trioxide pyridine complex (17.1 g 107 mmol, 5 eq) was added and the mixture was allowed to thaw to room temperature. After stirring for overnight at room temperature, the reaction mixture was washed with water (2×50 ml) and the organic phase was dried over Na2SO4, filtered and concentrated in vacuo to yield an organe oil. Further purification by column chromatography on silica gel (eluant: Et2O) furnished the pure product (4.6 g, 87.7%) as a white crystalline solid. m.p. 78-81 ° C.